Cas no 2640889-26-3 (3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine)

• Product Name: 3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine
• CAS No: 2640889-26-3
• MF: C₁₈H₂₄N₄O
• MW: 312.409363746643
• CID: 5315715
• PubChem ID: 155800381
• Update Time: 2025-05-26

3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• F6619-7190
• 3-{4-[2-(4-methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine
• 2640889-26-3
• AKOS040710438
• 3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine

• Inchi： 1S/C18H24N4O/c1-15-3-8-18(20-19-15)22-13-11-21(12-14-22)10-9-16-4-6-17(23-2)7-5-16/h3-8H,9-14H2,1-2H3
• InChI Key： BBYYPRJJNOAVPB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCN1CCN(C2=CC=C(C)N=N2)CC1

Computed Properties

• Exact Mass: 312.19501140g/mol
• Monoisotopic Mass: 312.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine

Introduction to 3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine (CAS No. 2640889-26-3)

3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine, identified by the Chemical Abstracts Service Number (CAS No.) 2640889-26-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex piperazine and pyridazine core structure, has garnered attention due to its potential pharmacological properties and its utility in the development of novel therapeutic agents. The presence of a 4-methoxyphenyl ethyl side chain and a methylpyridazine moiety contributes to its unique chemical profile, making it a subject of extensive research in academic and industrial settings.

The piperazine moiety is a well-known pharmacophore in drug discovery, frequently incorporated into molecules targeting central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. Its ability to interact with various biological targets, including neurotransmitter receptors and enzymes, makes it a versatile scaffold for medicinal chemists. In contrast, the pyridazine ring system is another pharmacologically relevant structure that has been extensively explored for its role in modulating biological pathways. The combination of these two heterocyclic systems in 3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine suggests a multifaceted interaction with biological targets, which could be leveraged for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of such compounds with biological targets with greater precision. Studies have shown that the 4-methoxyphenyl ethyl group can enhance the solubility and bioavailability of drug candidates, while the methylpyridazine moiety may contribute to binding stability through hydrogen bonding and hydrophobic interactions. These structural features make 3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine a promising candidate for further investigation in drug discovery programs.

In the context of current research, this compound has been examined for its potential role in modulating neurotransmitter systems associated with neurological disorders. The piperazine core, in particular, is known to interact with serotonin receptors (5-HT receptors), dopamine receptors (D2 receptors), and norepinephrine reuptake transporters. These interactions are critical for the treatment of conditions such as depression, anxiety, schizophrenia, and ADHD. Additionally, the methylpyridazine ring may engage with other receptor targets or enzymes involved in inflammatory pathways, offering a dual mechanism of action that could enhance therapeutic efficacy.

One notable area of research involves the exploration of 3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine as a potential lead compound for developing treatments against neurodegenerative diseases. Preclinical studies have suggested that compounds with similar structural motifs may inhibit the aggregation of amyloid-beta plaques associated with Alzheimer's disease by interacting with specific proteases involved in their formation. Furthermore, the ability of this molecule to cross the blood-brain barrier is an essential consideration for CNS drug development, and preliminary data indicate that modifications at the 4-methoxyphenyl ethyl group can optimize this property.

The synthesis of 3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules efficiently and in high yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the piperazine-pyridazine core, while protecting group strategies have enabled selective functionalization at multiple sites. These advances have not only streamlined the synthesis process but also allowed for rapid exploration of structural analogs to identify more potent and selective drug candidates.

Evaluation of pharmacokinetic properties is another critical aspect of assessing the potential therapeutic value of 3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine. Parameters such as oral bioavailability, metabolic stability, and excretion pathways must be carefully considered to ensure that a compound progresses successfully through preclinical and clinical development. In vitro studies using liver microsomes and intestinal Caco-2 cells have provided insights into how this molecule is metabolized by cytochrome P450 enzymes (CYP450), which is crucial for predicting potential drug-drug interactions.

The impact of stereochemistry on the pharmacological activity of 3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine cannot be overstated. Chiral centers within this molecule can significantly influence its interaction with biological targets, leading to differences in efficacy and side effect profiles between enantiomers. As such, enantioselective synthesis techniques have been employed to produce individual enantiomers for detailed pharmacological evaluation. Early results suggest that certain stereoisomers exhibit enhanced binding affinity or selectivity compared to racemic mixtures, highlighting the importance of stereochemical control in drug development.

Future directions for research on 3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine include exploring its potential as an intermediate in multi-target drugs designed to address complex diseases through simultaneous modulation of multiple biological pathways. The integration of machine learning models into virtual screening campaigns has accelerated the identification of novel derivatives with enhanced pharmacological profiles. By leveraging these computational tools alongside traditional experimental approaches, researchers can efficiently navigate the vast chemical space to discover next-generation therapeutics.

In conclusion,3-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-6-methylpyridazine (CAS No. 2640889-26-3) represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological agents with significant therapeutic potential. Its unique combination of structural features makes it an attractive candidate for further exploration in academic research laboratories and pharmaceutical companies alike. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs across various disease indications.